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Compound of Interest

Compound Name: Thymine-13C

Cat. No.: B12396955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of Thymine-13C. It is intended for laboratory personnel and drug development

professionals who work with this stable isotope-labeled compound. This guide summarizes key

quantitative data, outlines detailed experimental protocols, and provides visual representations

of workflows and safety considerations.

Introduction to Thymine-13C
Thymine-13C is a stable, non-radioactive isotopologue of thymine, a pyrimidine nucleobase

that is a fundamental component of DNA. In Thymine-13C, one or more of the carbon atoms in

the thymine molecule are replaced with the carbon-13 (¹³C) isotope. This isotopic labeling

makes it a valuable tracer for a variety of research applications, particularly in metabolic

studies, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). The

key advantage of using ¹³C is that it is a naturally occurring, stable isotope of carbon, meaning

it does not undergo radioactive decay. This inherent stability makes ¹³C-labeled compounds

exceptionally safe from a radiological perspective.

The primary safety considerations for Thymine-13C are therefore dictated by the chemical and

toxicological properties of thymine itself. The isotopic label does not alter the chemical reactivity

or the toxicological profile of the molecule.
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Safety and Hazard Information
The hazard profile of Thymine-13C is considered to be identical to that of unlabeled thymine.

Based on available safety data sheets for thymine, the compound is generally not classified as

hazardous. However, as with any chemical, it should be handled with appropriate care to

minimize exposure.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed in large quantities.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

thymine.

Table 1: Physical and Chemical Properties of Thymine

Property Value

Chemical Formula C₅H₆N₂O₂

Molar Mass 126.115 g/mol

Appearance White crystalline powder

Melting Point
316 to 317 °C (601 to 603 °F; 589 to 590 K)[1]

[2][3]

Boiling Point 335 °C (635 °F; 608 K) (decomposes)[1][2]

Solubility in Water 3820 mg/L (at 25 °C)

Density 1.223 g/cm³
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Table 2: Toxicological Data for Thymine

Test Result Species

Acute Oral Toxicity (LD50) 3500 mg/kg Mouse

Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and to maintain the integrity of Thymine-13C.

3.1. Personal Protective Equipment (PPE)

When handling Thymine-13C, the following personal protective equipment should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are recommended.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

3.2. Handling Procedures

Work in a well-ventilated area. For procedures that may generate dust, a fume hood should

be used.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

3.3. Storage

Store in a cool, dry place away from direct sunlight and moisture.
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Recommended storage for the solid powder is often at -20°C for long-term stability (3 years),

or at 4°C for shorter periods (2 years).

If in solution, store at -80°C (for up to 6 months) or -20°C (for up to 1 month).

Store in a tightly sealed container to prevent contamination.

Experimental Protocols
Thymine-13C is commonly used as a tracer in metabolic labeling studies, followed by analysis

using NMR or mass spectrometry. The following are generalized methodologies for these

applications.

Metabolic Labeling of Cells with Thymine-13C
This protocol describes a general procedure for labeling cellular DNA with Thymine-13C to

study metabolic pathways.

Cell Culture Preparation: Culture cells to the desired confluency in standard growth medium.

Preparation of Labeling Medium: Prepare a growth medium that is deficient in thymine.

Supplement this medium with a known concentration of Thymine-13C. The exact

concentration will depend on the specific experimental goals.

Labeling: Remove the standard growth medium from the cells and wash them with

phosphate-buffered saline (PBS). Add the Thymine-13C containing medium to the cells.

Incubation: Incubate the cells for the desired period to allow for the incorporation of

Thymine-13C into newly synthesized DNA.

Harvesting: After the incubation period, harvest the cells. This can be done by trypsinization

or cell scraping.

Metabolite Extraction: Extract the metabolites from the cells using a suitable extraction

protocol (e.g., using a methanol/chloroform/water mixture).

Sample Preparation for Analysis: The extracted metabolites can then be prepared for

analysis by NMR or mass spectrometry.
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NMR Sample Preparation
Dissolution: Dissolve the ¹³C-labeled sample (e.g., extracted DNA hydrolysate) in a suitable

deuterated solvent (e.g., D₂O).

Concentration: For ¹³C NMR, a higher concentration is generally required compared to ¹H

NMR. Aim for a concentration of 50-100 mg of material in 0.6-0.7 mL of solvent.

Filtration: Filter the sample into a clean NMR tube to remove any particulate matter.

Internal Standard: An internal standard may be added for chemical shift referencing and

quantification.

Shimming: Shim the spectrometer to optimize the magnetic field homogeneity.

Mass Spectrometry Sample Preparation
Derivatization (if necessary): For GC-MS analysis, it may be necessary to derivatize the

sample to increase its volatility.

Dissolution: Dissolve the sample in a solvent that is compatible with the chosen ionization

method (e.g., electrospray ionization for LC-MS).

Dilution: Dilute the sample to an appropriate concentration for the instrument.

Injection: Inject the sample into the mass spectrometer.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.

Unused Thymine-13C should be disposed of as chemical waste.

Contaminated materials (e.g., pipette tips, vials) should also be disposed of as chemical

waste.

Visualizations
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The following diagrams illustrate key workflows and logical relationships relevant to the

handling and use of Thymine-13C.

Receiving and Storage

Experimental Use

Waste Disposal
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Caption: Experimental workflow for using Thymine-13C.
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Caption: Logic of safety considerations for Thymine-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396955#safety-and-handling-considerations-for-
thymine-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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